Cas no 62584-11-6 (methyl 12-hydroxy-6-oxo-6,12-dihydroindolo[2,1-b]quinazoline-12-carboxylate)

methyl 12-hydroxy-6-oxo-6,12-dihydroindolo[2,1-b]quinazoline-12-carboxylate structure
62584-11-6 structure
Product Name:methyl 12-hydroxy-6-oxo-6,12-dihydroindolo[2,1-b]quinazoline-12-carboxylate
CAS No:62584-11-6
MF:C17H12N2O4
MW:308.288184165955
CID:956899
PubChem ID:384867
Update Time:2025-04-19

methyl 12-hydroxy-6-oxo-6,12-dihydroindolo[2,1-b]quinazoline-12-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 12-hydroxy-6-oxo-6,12-dihydroindolo[2,1-b]quinazoline-12-carboxylate
    • methyl 12-hydroxy-6-oxoindolo[2,1-b]quinazoline-12-carboxylate
    • 12-hydroxy-12-methoxycarbonyltryptanthrin
    • 12-Hydroxy-6-oxo-6,12-dihydro-indolo[2,1-b]chinazolin-12-carbonsaeure-methyleste
    • 12-hydroxy-6-oxo-6,12-dihydro-indolo[2,1-b]quinazoline-12-carboxylic acid methyl ester
    • AC1L8OD6
    • CHEMBL511527
    • Methyl 6,12-dihydro-12-hydroxy-6-oxoindolo(2, 1-b)quinazoline-12-carboxylate
    • Methyl 6,12-dihydro-12-hydroxy-6-oxoindolo< 2,1-b> quinazoline-12-carboxylate
    • methylisatoid
    • Methyl-isatoid
    • NSC675463
    • Indolo[2,1-b]quinazoline-12-carboxylic acid, 6,12-dihydro-12-hydroxy- 6-oxo-, methyl ester
    • NSC 675463
    • Methyl 6,12-dihydro-12-hydroxy-6-oxoindolo[2, 1-b]quinazoline-12-carboxylate
    • NCI60_026673
    • Indolo(2,1-b)quinazoline-12-carboxylic acid, 6,12-dihydro-12-hydroxy-6-oxo-, methyl ester
    • NSC-675463
    • methyl 12-hydroxy-6-oxo-indolo[2,1-b]quinazoline-12-carboxylate
    • Methyl 6,1-b]quinazoline-12-carboxylate
    • 62584-11-6
    • Inchi: 1S/C17H12N2O4/c1-23-16(21)17(22)11-7-3-4-8-12(11)18-15-14(20)10-6-2-5-9-13(10)19(15)17/h2-9,22H,1H3
    • InChI Key: KBIGHBLKYNEVDZ-UHFFFAOYSA-N
    • SMILES: OC1(C(=O)OC)C2C=CC=CC=2N=C2C(C3C=CC=CC=3N12)=O

Computed Properties

  • Exact Mass: 308.07976
  • Monoisotopic Mass: 308.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 79.2Ų

Experimental Properties

  • PSA: 79.2
  • LogP: 1.25180
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